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In the demanding landscape of high-temperature applications, the selection of permanent

magnets is a critical design consideration for researchers, scientists, and drug development

professionals. The performance and stability of magnetic materials under elevated

temperatures can significantly impact the efficacy and reliability of sensitive equipment. This

guide provides an objective comparison of two prominent types of permanent magnets:

Ferroxdure (a hard ferrite ceramic magnet) and Neodymium-Iron-Boron (NdFeB) magnets,

focusing on their high-temperature performance with supporting experimental data and

methodologies.

Executive Summary
Neodymium-Iron-Boron (NdFeB) magnets are renowned for their exceptional magnetic strength

at room temperature, boasting the highest maximum energy product ((BH)max) among

commercially available magnets.[1][2] However, their magnetic properties tend to degrade as

temperatures rise.[3][4] Conversely, Ferroxdure (ferrite) magnets, while having a lower

magnetic energy product, exhibit superior thermal stability and corrosion resistance, making

them a cost-effective and reliable choice for many high-temperature applications.[1][2][3] A

unique characteristic of ferrite magnets is that their intrinsic coercivity, a measure of resistance

to demagnetization, actually increases with temperature up to a certain point.[5]
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The performance of permanent magnets at elevated temperatures is primarily characterized by

three key magnetic parameters: Remanence (Br), Intrinsic Coercivity (HcJ), and Maximum

Energy Product ((BH)max). The following table summarizes the typical values of these

parameters for representative grades of high-temperature NdFeB and Ferroxdure magnets at

various operating temperatures.
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Magnetic
Property

Magnet
Type

Grade 20°C 100°C 150°C 200°C

Remanenc

e (Br)
NdFeB N45SH 1.34 T 1.25 T 1.19 T 1.12 T

Ferroxdure Y30H-2 0.38 T 0.35 T 0.33 T 0.31 T

Intrinsic

Coercivity

(HcJ)

NdFeB N45SH
>1590

kA/m

~1000

kA/m
~700 kA/m ~450 kA/m

Ferroxdure Y30H-2 ~330 kA/m ~380 kA/m ~410 kA/m ~430 kA/m

Max.

Energy

Product

((BH)max)

NdFeB N45SH
342-366

kJ/m³
~240 kJ/m³ ~180 kJ/m³ ~130 kJ/m³

Ferroxdure Y30H-2
28-30

kJ/m³
~23 kJ/m³ ~20 kJ/m³ ~18 kJ/m³

Max.

Operating

Temp.

NdFeB N45SH - - 150°C -

Ferroxdure Y30H-2 - - - ~250°C

Curie

Temperatur

e

NdFeB N45SH - - - ~340°C

Ferroxdure Y30H-2 - - - ~450°C

Temp.

Coefficient

of Br (α)

NdFeB N45SH - -0.11 %/°C - -

Ferroxdure Y30H-2 - -0.2 %/°C - -

Temp.

Coefficient

of HcJ (β)

NdFeB N45SH - -0.6 %/°C - -
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Ferroxdure Y30H-2 - +0.4 %/°C - -

Note: The values presented are typical and can vary based on the specific manufacturer and

grade. The data for NdFeB at 200°C is an extrapolation for illustrative purposes as the

maximum operating temperature for the SH grade is 150°C. For applications above 150°C,

higher temperature grades of NdFeB (UH, EH, AH) are available, albeit with different room

temperature properties.

Logical Selection Pathway
The choice between Ferroxdure and NdFeB for high-temperature applications involves a

trade-off between magnetic performance and thermal stability. The following diagram illustrates

a logical workflow for selecting the appropriate magnet type.
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Define Application Requirements
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No
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or Consider Alternative
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No

Click to download full resolution via product page

Magnet selection workflow for high-temperature applications.

Experimental Protocols for High-Temperature
Magnetic Characterization
Accurate characterization of magnetic properties at elevated temperatures is crucial for reliable

material selection. The following outlines a generalized experimental protocol for measuring the
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magnetic properties of permanent magnets at high temperatures using a Hysteresigraph or a

Vibrating Sample Magnetometer (VSM), in line with principles from IEC TR 61807 and ASTM

A977/A977M.[6][7]

Objective:
To measure the demagnetization curve and determine the Remanence (Br), Intrinsic Coercivity

(HcJ), and Maximum Energy Product ((BH)max) of a permanent magnet sample at specified

elevated temperatures.

Apparatus:
Hysteresigraph or Vibrating Sample Magnetometer (VSM): Equipped with a furnace or

heating chamber capable of reaching and maintaining the desired test temperatures with

high stability.[8]

Control and Data Acquisition System: For programming the temperature and magnetic field

sweeps and for recording the measurement data.

Sensing Coils and Hall Probes: For measuring the magnetic flux and magnetic field strength.

Test Specimen: A precisely dimensioned sample of the magnet material (e.g., a cylinder or

prism).

Non-magnetic Sample Holder: To secure the specimen within the heating zone.

Procedure:
Sample Preparation and Mounting:

Ensure the test specimen is demagnetized and its dimensions are accurately measured.

Securely mount the specimen in the non-magnetic sample holder.

Insert the holder into the VSM or Hysteresigraph, positioning the sample within the center

of the sensing coils and the heating zone.[9]

System Initialization and Calibration:
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Turn on the measurement system and allow it to stabilize.

Perform necessary calibrations for the magnetic field and magnetic moment

measurements as per the instrument's specifications.

Thermal Cycling and Measurement:

Heat the sample chamber to the first target temperature (e.g., 100°C).

Allow the sample's temperature to stabilize. This is critical as magnetic properties are

highly temperature-dependent.[10]

Once stabilized, perform the magnetic measurement by applying a saturating magnetic

field, then sweeping the field through the second quadrant of the hysteresis loop to

generate the demagnetization curve.

Record the magnetic moment (or flux) as a function of the applied magnetic field.

Repeat this process for all specified elevated temperatures (e.g., 150°C, 200°C).

Data Analysis:

For each temperature, correct the raw data for any background signal and

demagnetization effects related to the sample's geometry.

From the corrected demagnetization curve, determine the following parameters:

Remanence (Br): The magnetic induction at zero applied magnetic field.

Intrinsic Coercivity (HcJ): The applied magnetic field required to reduce the magnetic

polarization to zero.

Maximum Energy Product ((BH)max): The maximum product of B and H along the

demagnetization curve.

Plot the obtained Br, HcJ, and (BH)max values as a function of temperature.
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Calculate the temperature coefficients (α for Br and β for HcJ) between two temperature

points using the formula:

α (or β) = [(Property at T1 - Property at T2) / (Property at T1)] / (T2 - T1) * 100%

Conclusion
The choice between Ferroxdure and NdFeB magnets for high-temperature applications is not

straightforward and depends heavily on the specific requirements of the application. While

high-temperature grades of NdFeB magnets offer superior magnetic performance up to around

200°C, they come at a higher cost and exhibit a significant decrease in coercivity at elevated

temperatures.[4][11] Ferroxdure magnets, with their excellent thermal stability, increasing

coercivity with temperature, and lower cost, present a robust solution for applications where

extreme magnetic strength is not the primary concern and operating temperatures exceed

150°C.[1][12] For applications requiring both high magnetic strength and operation at

temperatures above 200°C, other materials such as Samarium Cobalt (SmCo) magnets may

also be considered.[2] A thorough analysis of the trade-offs between magnetic performance,

thermal stability, and cost, as outlined in this guide, is essential for making an informed

decision.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://standards.iteh.ai/catalog/standards/iec/2960edb7-1035-4782-a4b4-647867b39c77/iec-tr-61807-1999
https://standards.iteh.ai/catalog/standards/astm/43a6ae51-f171-42fe-b304-bbcd2a7a3494/astm-a977-a977m-072020
https://www.lakeshore.com/docs/default-source/product-downloads/application-notes/permanent-magnet-paper.pdf?sfvrsn=1ccd61c7_1
https://nercf.unl.edu/sites/unl.edu.engineering.nercf/files/media/file/StandardOperatingProcedure-VersaLab-VSM.pdf
https://www.magnetshop.com/resources/magnet-testing.html
https://www.researchgate.net/figure/a-The-demagnetization-curves-of-NdFeB-and-Nd-DyFeB-magnets-at-room-temperature-b_fig2_264182928
http://www.diva-portal.org/smash/get/diva2:935808/FULLTEXT01.pdf
https://www.benchchem.com/product/b1221835#ferroxdure-vs-ndfeb-magnets-for-high-temperature-applications
https://www.benchchem.com/product/b1221835#ferroxdure-vs-ndfeb-magnets-for-high-temperature-applications
https://www.benchchem.com/product/b1221835#ferroxdure-vs-ndfeb-magnets-for-high-temperature-applications
https://www.benchchem.com/product/b1221835#ferroxdure-vs-ndfeb-magnets-for-high-temperature-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221835?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

